Cas no 67492-67-5 (1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-)

• Product Name: 1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-
• CAS No: 67492-67-5
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 394758
• PubChem ID: 71374831
• Update Time: 2025-04-19

1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxaldehyde, 6-methoxy-
• 6-methoxy-1,3-benzodioxole-4-carbaldehyde
• SCHEMBL7134467
• DTXSID90797593
• 6-Methoxy-2H-1,3-benzodioxole-4-carbaldehyde
• 67492-67-5

• Inchi： 1S/C9H8O4/c1-11-7-2-6(4-10)9-8(3-7)12-5-13-9/h2-4H,5H2,1H3
• InChI Key： SADHRUBGJKARDZ-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C=C(C=O)C1=2)OC

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles